Cas no 100593-23-5 (Pyrene,1-nitro-8-nitroso-)

• Product Name: Pyrene,1-nitro-8-nitroso-
• CAS No: 100593-23-5
• MF: C₁₆H₈N₂O₃
• MW: 276.24632358551
• CID: 185719
• PubChem ID: 108093
• Update Time: 2025-04-19

Pyrene,1-nitro-8-nitroso- Chemical and Physical Properties

Names and Identifiers

• Pyrene,1-nitro-8-nitroso-
• 1-Nitro-8-nitrosopyrene
• 1-Nitroso-8-nitropyrene
• CCRIS 2587
• 100593-23-5
• Pyrene, 1-nitro-8-nitroso-
• L-nitroso-8-nitropyrene
• DTXSID90143410

• Inchi： 1S/C16H8N2O3/c19-17-13-7-3-9-1-2-10-4-8-14(18(20)21)12-6-5-11(13)15(9)16(10)12/h1-8H
• InChI Key： PAJDGJYLNJGDDA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC3=CC=C(C4=CC=C1C2=C43)N=O)=O

Computed Properties

• Exact Mass: 276.05354
• Monoisotopic Mass: 276.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 72.57

Pyrene,1-nitro-8-nitroso- Security Information

• Safety Term：x."> Mutation data reported. When heated to decomposition it emits toxic vapors of NOx.